Polygodial
Overview
Description
Polygodial (PGD) is a naturally occurring compound that has recently been studied for its potential therapeutic applications. It is a terpenoid compound found in the essential oils of various plants, including cardamom, ginger, and nutmeg. PGD has been studied for its anti-inflammatory, antimicrobial, and antiproliferative properties. It has been used in traditional medicine for centuries, however, its exact mechanism of action and biological activity have only recently been extensively studied.
Scientific Research Applications
Anticancer Applications
Polygodial (PG): has been reported to have an anticancer effect . It has been studied for its activity against apoptosis-resistant cancer cells, including glioma, melanoma, and non-small cell lung cancer. Researchers have prepared analogues of polygodial capable of pyrrolylation of primary amines, showing promise in the treatment of these cancers .
Antifungal Mechanism
Polygodial also exhibits antifungal properties . A genome-wide mutant screen using the haploid deletion mutant library of Saccharomyces cerevisiae was performed to understand polygodial’s antifungal mechanism of action better. This research helps in developing new antifungal treatments .
Effect on Botrytis Cinerea
The compound’s effect on the germination of B. cinerea, a plant pathogen causing grey mould disease, has been assessed. Understanding polygodial’s impact on such pathogens can lead to improved plant disease management strategies .
Mechanism of Action
Target of Action
Polygodial, also known as Tadeonal or Poligodial, is a drimane-type sesquiterpene dialdehyde . It has been reported to exhibit a wide range of biological activities, including antifungal and antimicrobial activities . The primary targets of Polygodial are integral proteins present in the plasma membrane of cells .
Mode of Action
Polygodial’s primary antifungal action is as a nonionic surfactant, disrupting the lipid-protein interface of integral proteins nonspecifically, denaturing their functional conformation . It is also likely that Polygodial permeates by passive diffusion across the plasma membrane, and once inside the cells, it may react with a variety of intracellular compounds .
Biochemical Pathways
Polygodial’s action affects several biochemical pathways. For instance, it has been found to trigger a dose-dependent vacuolar alkalinization and increase Ca2+ influx while inhibiting glucose-induced Ca2+ signaling . It also impacts the target of rapamycin complex 1 (TORC1) signaling pathway .
Result of Action
Polygodial has been reported to have antifungal, antimicrobial, antihyperalgesia, anti-inflammatory, and antiallergic activities . It also exhibits insect antifeedant activity, causing insects to starve . In terms of cellular effects, Polygodial has been found to cause significant, dose-related, and almost complete inhibition of Acetic acid, Kaolin, and Zymosan-induced abdominal constrictions .
properties
IUPAC Name |
(1R,4aS,8aS)-5,5,8a-trimethyl-1,4,4a,6,7,8-hexahydronaphthalene-1,2-dicarbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O2/c1-14(2)7-4-8-15(3)12(10-17)11(9-16)5-6-13(14)15/h5,9-10,12-13H,4,6-8H2,1-3H3/t12-,13-,15+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZJUJOFIHHNCSV-KCQAQPDRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1CC=C(C2C=O)C=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1CC=C([C@@H]2C=O)C=O)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
6754-20-7 |
Source
|
| Record name | Polygodial | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6754-20-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID901027214 |
Source
|
| Record name | Polygodial | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901027214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6754-20-7, 33118-34-2 |
Source
|
| Record name | Polygodial | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006754207 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Polygodial, (+/-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033118342 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Polygodial | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901027214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | POLYGODIAL, (±)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A00RAV0W57 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | POLYGODIAL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5FAF7T66M7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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